molecular formula C8H11ClN2O3 B1179278 Iron, 1,3-dimethylbutyl dihydrogen phosphate 1,3-dimethylbutyl hydrogen phosphate 2-ethylhexanoate n CAS No. 125494-55-5

Iron, 1,3-dimethylbutyl dihydrogen phosphate 1,3-dimethylbutyl hydrogen phosphate 2-ethylhexanoate n

Cat. No. B1179278
CAS RN: 125494-55-5
InChI Key:
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Description

Iron, 1,3-dimethylbutyl dihydrogen phosphate 1,3-dimethylbutyl hydrogen phosphate 2-ethylhexanoate n, also known as Iron, 1,3-dimethylbutyl dihydrogen phosphate 1,3-dimethylbutyl hydrogen phosphate 2-ethylhexanoate n, is a useful research compound. Its molecular formula is C8H11ClN2O3. The purity is usually 95%.
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properties

CAS RN

125494-55-5

Product Name

Iron, 1,3-dimethylbutyl dihydrogen phosphate 1,3-dimethylbutyl hydrogen phosphate 2-ethylhexanoate n

Molecular Formula

C8H11ClN2O3

Molecular Weight

0

synonyms

Iron, 1,3-dimethylbutyl dihydrogen phosphate 1,3-dimethylbutyl hydrogen phosphate 2-ethylhexanoate naphthenate complexes

Origin of Product

United States

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